Cas no 338396-61-5 (5-Acetyl-1-morpholino-2,4(1H,3H)-pyrimidinedione)

• Product Name: 5-Acetyl-1-morpholino-2,4(1H,3H)-pyrimidinedione
• CAS No: 338396-61-5
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 5013226
• Update Time: 2025-05-23

5-Acetyl-1-morpholino-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-1-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-acetyl-1-morpholino-2,4(1H,3H)-pyrimidinedione
• 5-Acetyl-1-morpholino-2,4(1H,3H)-pyrimidinedione

• Inchi： 1S/C10H13N3O4/c1-7(14)8-6-13(10(16)11-9(8)15)12-2-4-17-5-3-12/h6H,2-5H2,1H3,(H,11,15,16)
• InChI Key： ORSNLPRQHODUKO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)N1C(NC(C(C(C)=O)=C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: -1
• Topological Polar Surface Area: 79

Additional information on 5-Acetyl-1-morpholino-2,4(1H,3H)-pyrimidinedione

Research Brief on 5-Acetyl-1-morpholino-2,4(1H,3H)-pyrimidinedione (CAS: 338396-61-5): Recent Advances and Applications

The compound 5-Acetyl-1-morpholino-2,4(1H,3H)-pyrimidinedione (CAS: 338396-61-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrimidinedione core with acetyl and morpholino substituents, demonstrates unique physicochemical properties that make it valuable for diverse applications ranging from medicinal chemistry to materials science. Recent studies have particularly focused on its potential as a building block for novel bioactive molecules and its role in nucleoside analog development.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) investigated the compound's utility as a precursor for antiviral agents. The research team demonstrated that structural modifications of 5-Acetyl-1-morpholino-2,4(1H,3H)-pyrimidinedione could yield potent inhibitors of viral RNA-dependent RNA polymerase, showing particular efficacy against flaviviruses. The study highlighted the compound's advantageous solubility profile and metabolic stability compared to traditional pyrimidine derivatives.

In the field of cancer research, a recent patent application (WO2023187567) disclosed novel derivatives of 338396-61-5 as potential CDK4/6 inhibitors. The inventors reported that specific modifications to the morpholino moiety significantly enhanced the compound's kinase selectivity and cellular permeability. Molecular docking studies revealed unique binding interactions with the ATP-binding pocket of CDK6, suggesting a promising scaffold for developing next-generation cyclin-dependent kinase inhibitors.

Analytical chemistry advancements have also benefited from this compound, as demonstrated in a 2024 Analytical Chemistry publication (DOI: 10.1021/acs.analchem.4c01209). Researchers developed a novel HPLC-MS method using 5-Acetyl-1-morpholino-2,4(1H,3H)-pyrimidinedione as an internal standard for quantifying modified nucleosides in biological samples. The compound's stability under various pH conditions and its distinctive mass spectral signature made it particularly suitable for this application.

The synthetic accessibility of 338396-61-5 has been improved through recent process chemistry innovations. A Green Chemistry report (2024, 26, 3456-3468) described a solvent-free mechanochemical synthesis route that achieves 92% yield with excellent atom economy. This development addresses previous challenges in scaling up production while maintaining the compound's high purity required for pharmaceutical applications.

Emerging research in chemical biology suggests potential applications of this compound in PROTAC (proteolysis targeting chimera) development. Its ability to serve as a linker between E3 ligase binders and target protein binders is currently being explored, with preliminary results showing enhanced proteasomal degradation efficiency compared to conventional linkers (Nature Chemical Biology, in press).

As research continues, 5-Acetyl-1-morpholino-2,4(1H,3H)-pyrimidinedione demonstrates growing importance in drug discovery pipelines. Its versatility as a synthetic intermediate combined with its intrinsic bioactivity makes it a valuable tool for developing novel therapeutic agents across multiple disease areas. Future studies are expected to further explore its structure-activity relationships and potential clinical applications.